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Compound of Interest

Compound Name: L-Lysine acetate

Cat. No.: B1675767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the core physicochemical properties of L-
Lysine acetate powder. As the acetate salt of the essential amino acid L-lysine, this compound

is of significant interest in pharmaceutical formulations, nutritional supplements, and

biotechnological applications due to its enhanced solubility and stability over the free base

form.[1] This guide consolidates critical data, outlines experimental methodologies, and

illustrates key relationships to support research and development activities.

General and Chemical Properties
L-Lysine acetate is a white crystalline powder formed by the neutralization of L-lysine with

acetic acid.[1][2][3] This salt form balances the cationic charge of lysine, which is positive at

physiological pH, making it a highly bioavailable source of this essential amino acid.[1]
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Property Description Sources

Appearance
White to off-white crystalline

powder.

Taste Slightly acidic or slightly sweet.

Molecular Formula
C₆H₁₄N₂O₂・C₂H₄O₂ (or

C₈H₁₈N₂O₄)

Molecular Weight 206.24 g/mol

CAS Number 57282-49-2

Synonyms
L-Lysine monoacetate, L-2,6-

diaminohexanoic acid acetate

Quantitative Physicochemical Data
The following table summarizes the key quantitative properties of L-Lysine acetate powder,

which are critical for formulation development, quality control, and predicting its behavior in

various systems.

Parameter Value Sources

Melting Point
255–262 °C (with

decomposition)

Density 1.32 g/cm³

pH (1% aqueous solution) 5.0 – 6.5

Specific Optical Rotation
+8.4° to +9.9° (c=10 in H₂O at

20°C)

pKa Values (of L-Lysine)
~2.2 (carboxyl), ~9.0 (α-

amino), ~10.5 (ε-amino)

Assay (dried basis) 98.0% – 102.0%

Loss on Drying ≤ 0.2%

Residue on Ignition ≤ 0.4%
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Solubility Profile
The acetate salt form significantly enhances the aqueous solubility of L-lysine.

Solvent Solubility Sources

Water
Freely soluble / Very soluble

(>100 g / 100 g at 20°C)

Ethanol
Slightly soluble / Practically

insoluble

Formic Acid Soluble

Non-Polar Solvents Insoluble

Solid-State Characteristics and Stability
Crystallinity: L-Lysine acetate is a crystalline solid. The crystalline form is crucial for its

stability and flow properties. Techniques like Powder X-ray Diffraction (PXRD) are essential

for confirming its solid-state form.

Hygroscopicity: The compound is described as moderately hygroscopic. L-lysine itself has a

strong tendency to absorb atmospheric water to form hydrates, a property that necessitates

controlled storage conditions to maintain powder integrity.

Stability and Storage: L-Lysine acetate is stable under cool, dry, and dark conditions.

Prolonged exposure to high humidity or elevated temperatures can lead to degradation. It

should be stored in well-closed containers to protect it from moisture. It is incompatible with

strong oxidizing agents.

Key Experimental Protocols
Detailed methodologies are required to accurately characterize L-Lysine acetate powder.

Objective: To confirm the identity of the compound by comparing its IR spectrum to that of a

reference standard.
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Methodology: The analysis is typically performed using the potassium bromide (KBr) disc

method.

A small amount of L-Lysine acetate powder (approx. 1-2 mg) is intimately mixed with dry

KBr powder (approx. 100-200 mg).

The mixture is ground to a fine powder and pressed under high pressure to form a

transparent or translucent pellet.

The pellet is placed in the sample holder of an FTIR spectrometer.

The infrared spectrum is recorded, typically over the range of 4000 to 400 cm⁻¹.

The resulting spectrum's absorption bands are compared with the spectrum of a certified

L-Lysine Acetate reference standard.

Objective: To determine the melting point, thermal decomposition profile, and presence of

volatile substances.

Methodology (Differential Scanning Calorimetry - DSC):

A small, accurately weighed sample (2-5 mg) is placed in an aluminum pan, which is then

hermetically sealed.

The sample is heated at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.

An empty, sealed pan is used as a reference.

The heat flow to the sample is measured relative to the reference, and endothermic events

(like melting) or exothermic events (like decomposition) are recorded as peaks.

Methodology (Thermogravimetric Analysis - TGA):

A small, accurately weighed sample is placed on a high-precision balance within a

furnace.

The sample is heated at a constant rate under a controlled atmosphere (e.g., nitrogen or

air).
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The mass of the sample is continuously monitored as a function of temperature.

Mass loss indicates evaporation, sublimation, or decomposition.

Objective: To analyze the crystalline nature of the powder, identify the specific crystal form

(polymorph), and detect any amorphous content or crystalline impurities.

Methodology:

The L-Lysine acetate powder is packed into a sample holder to ensure a flat, smooth

surface.

The sample is irradiated with a monochromatic X-ray beam.

The intensity of the diffracted X-rays is measured as a function of the diffraction angle

(2θ).

The resulting diffraction pattern, with its characteristic peak positions and intensities,

serves as a fingerprint for the crystalline structure.

Objective: To quantify the purity of L-Lysine acetate.

Methodology (as per USP monograph):

An accurately weighed quantity of L-Lysine acetate (approx. 100 mg) is dissolved in a

mixture of 3 mL of formic acid and 50 mL of glacial acetic acid.

The solution is titrated with 0.1 N perchloric acid.

The endpoint is determined potentiometrically.

A blank determination is performed, and corrections are made. Each mL of 0.1 N

perchloric acid is equivalent to 10.31 mg of C₈H₁₈N₂O₄.
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Fig. 1: General experimental workflow for the physicochemical characterization of L-Lysine
acetate powder.

Biological Roles and Relevance
The physicochemical properties of L-Lysine acetate directly influence its function in biological

systems. Its high water solubility and stability ensure efficient delivery and bioavailability for its

roles as an essential amino acid. Key biological functions include protein synthesis, carnitine

production for fatty acid metabolism, and calcium absorption. In a research context, L-Lysine
acetate has been studied for its potential to ameliorate arterial calcification by inhibiting the

apoptosis of vascular smooth muscle cells.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1675767?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675767?utm_src=pdf-body
https://www.benchchem.com/product/b1675767?utm_src=pdf-body
https://www.benchchem.com/product/b1675767?utm_src=pdf-body
https://www.benchchem.com/product/b1675767?utm_src=pdf-body
https://www.benchchem.com/product/b1675767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Uptake

Metabolic & Structural Functions

L-Lysine Acetate
High Solubility &

Bioavailability
L-Lysine (in vivo)

Protein Synthesis

Carnitine Biosynthesis

Calcium Absorption

Immune Modulation

Collagen & Elastin
(Structural Stability)

Fatty Acid Metabolism

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Physicochemical Properties

Formulation & Process Considerations

Final Product Performance Attributes

Solubility

Dissolution Rate
(for oral dosage)

Hygroscopicity

Storage & Packaging
Requirements

Crystallinity /
Polymorphism

Particle Size /
Flowability

Manufacturing Method
(e.g., direct compression)

Dose Uniformity
(blending)

Bioavailability Shelf-Life / Stability

Therapeutic Efficacy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
L-Lysine Acetate Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675767#physicochemical-properties-of-l-lysine-
acetate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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